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Compound of Interest

Compound Name: N-Boc-2-pyrroleboronic acid

Cat. No.: B015740

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of reagents is paramount. N-Boc-2-pyrroleboronic acid is a
key organic synthesis intermediate, notably utilized in Suzuki coupling reactions for the
formation of carbon-carbon bonds. This document provides core technical data on its molecular
formula and weight.

Physicochemical Data

The fundamental quantitative properties of N-Boc-2-pyrroleboronic acid are summarized
below. This data is essential for stoichiometric calculations in reaction planning and for the
characterization of synthesized compounds.

Property Value

Molecular Formula CoH14BNO4[1][2][3]
Molecular Weight 211.02 g/mol [2][4]1[5]
Monoisotopic Mass 211.1015881 Da[6]

Methodology for Determination

The molecular weight and formula of a compound like N-Boc-2-pyrroleboronic acid are
determined through standard, validated analytical chemistry techniques.
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e Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the
precise monoisotopic mass of the molecule. From this exact mass, the elemental
composition and thus the molecular formula can be unequivocally established.

o Elemental Analysis: This technique provides the percentage composition of the constituent
elements (Carbon, Hydrogen, Nitrogen). The empirical formula is derived from these
percentages, and in conjunction with mass spectrometry data, the molecular formula is
confirmed.

Due to the standardized and universally accepted nature of these analytical methods, detailed
experimental protocols are not provided in this context but can be found in standard analytical
chemistry literature.

Structural and Compositional Relationship

The following diagram illustrates the logical hierarchy from the compound's name to its
elemental composition and resulting molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. CAS 135884-31-0 | N-BOC-2-pyrroleboronic acid - Synblock [synblock.com]
e 3. chembk.com [chembk.com]

e 4. N-Boc-2-pyrroleboronic acid = 98.0 T 135884-31-0 [sigmaaldrich.com]

e 5. N-Boc-2-pyrroleboronic acid = 98.0 T 135884-31-0 [sigmaaldrich.com]

e 6. 1-(tert-Butoxycarbonyl)-2-pyrroleboronic Acid | C9H14BNO4 | CID 2734321 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Overview of N-Boc-2-
pyrroleboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015740#n-boc-2-pyrroleboronic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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